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Compound of Interest

Compound Name: 1,4-Bis(pentafluorothio)benzene

Cat. No.: B599204 Get Quote

Technical Support Center: 1,4-
Bis(pentafluorothio)benzene
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1,4-Bis(pentafluorothio)benzene. The

information is presented in a question-and-answer format to address specific issues that may

be encountered during experiments.

Disclaimer: A complete Safety Data Sheet (SDS) for 1,4-Bis(pentafluorothio)benzene (CAS:

1219501-58-2) is not readily available in public domains. The hazard information provided is

based on a closely related compound, 1,4-Bis(pentafluorothio)perfluorobenzene, and should be

treated as a precautionary guideline. All laboratory work should be conducted under the

supervision of qualified personnel and after a thorough risk assessment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,4-Bis(pentafluorothio)benzene?

A1: While specific data is limited, based on analogous compounds, 1,4-
Bis(pentafluorothio)benzene should be handled as a hazardous substance. Potential

hazards are likely to include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
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Flammability: May be a flammable liquid and vapor.

Irritant: May cause skin and eye irritation.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: A comprehensive PPE protocol is crucial. This includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If the risk of inhalation is high, a respirator may be necessary.

Q3: How should I properly store 1,4-Bis(pentafluorothio)benzene?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames. It should be stored separately from incompatible

materials such as strong oxidizing agents.

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill:

Evacuate the area immediately.

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area thoroughly with a suitable solvent.
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Q5: How do I dispose of waste containing 1,4-Bis(pentafluorothio)benzene?

A5: All waste containing this compound must be treated as hazardous waste. Dispose of it in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Unexpected Reaction Vigor
Incompatible reagents or

reaction conditions.

Immediately cool the reaction

vessel. If safe to do so, quench

the reaction with a suitable

agent. Always perform a small-

scale trial before scaling up.

Compound Degradation
Improper storage (exposure to

light, moisture, or heat).

Store in a tightly sealed,

opaque container in a cool, dry

place. Consider storage under

an inert atmosphere (e.g.,

argon or nitrogen).

Inconsistent Experimental

Results
Purity of the compound.

Verify the purity of 1,4-

Bis(pentafluorothio)benzene

using appropriate analytical

techniques (e.g., NMR, GC-

MS).[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₄F₁₀S₂ Guidechem

Molecular Weight 330.21 g/mol CymitQuimica[1]

Purity ≥95% CymitQuimica[1]

CAS Number 1219501-58-2 CymitQuimica[1]
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Detailed experimental protocols involving 1,4-Bis(pentafluorothio)benzene are not publicly

available. Researchers should develop their own protocols based on established synthetic

methodologies for similar fluorinated compounds, always prioritizing safety and conducting

thorough risk assessments.

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 1,4-
Bis(pentafluorothio)benzene.
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Caption: Logical workflow for the safe handling of 1,4-Bis(pentafluorothio)benzene.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b599204?utm_src=pdf-body-img
https://www.benchchem.com/product/b599204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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